Cas no 2416234-08-5 (1-(hydroxymethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid)

• Product Name: 1-(hydroxymethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid
• CAS No: 2416234-08-5
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD32667404
• CID: 5416231
• PubChem ID: 146155202
• Update Time: 2025-10-24

1-(hydroxymethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• PS-19767
• EN300-37375227
• EN300-2007891
• 1-(Hydroxymethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• 2416234-08-5
• AT31532
• 1-(hydroxymethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid
• SCHEMBL25433101
• MFCD32667404

• MDL： MFCD32667404
• Inchi： 1S/C7H10O4/c8-3-7-1-6(2-7,4-11-7)5(9)10/h8H,1-4H2,(H,9,10)
• InChI Key： ZGJACNLZILDBSR-UHFFFAOYSA-N
• SMILES： C12(CO)CC(C(O)=O)(C1)CO2

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.599±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 337.6±17.0 °C(Predicted)
• pka: 4.31±0.40(Predicted)

Additional information on 1-(hydroxymethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid

Research Briefing on 1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS: 2416234-08-5)

1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS: 2416234-08-5) is a novel bicyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to a class of strained bicyclic structures, which are of particular interest due to their potential as bioisosteres and their ability to modulate pharmacokinetic properties. Recent studies have explored its synthesis, reactivity, and potential applications in drug discovery, particularly as a scaffold for protease inhibitors and as a building block for peptide mimetics.

The synthesis of 1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has been reported through a multi-step process involving cycloaddition reactions and subsequent functional group transformations. Key challenges in its synthesis include controlling the stereochemistry and achieving high yields of the desired enantiomer. Recent advancements in catalytic asymmetric synthesis have addressed some of these challenges, enabling more efficient production of this compound for further studies.

In terms of biological activity, preliminary research suggests that this compound may serve as a valuable scaffold for designing inhibitors of serine proteases, particularly those involved in inflammatory and coagulation pathways. The strained bicyclic structure appears to confer enhanced binding affinity compared to more flexible analogs. Computational docking studies have shown favorable interactions with the active sites of several target enzymes, though experimental validation of these predictions is ongoing.

Recent publications have also explored the potential of 1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid as a component in PROTAC (proteolysis targeting chimera) molecules. Its rigid structure and functional group handles make it particularly suitable for linker design in these bifunctional molecules. Early-stage research indicates promising results in targeted protein degradation applications, though further optimization is needed to improve cellular permeability and selectivity.

The physicochemical properties of this compound have been characterized in several recent studies. It demonstrates improved metabolic stability compared to similar acyclic structures, likely due to the constrained conformation that protects labile functional groups from enzymatic degradation. These properties make it an attractive candidate for further medicinal chemistry optimization, particularly for oral drug development.

Looking forward, research on 1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid appears poised for expansion. Current studies are focusing on developing more efficient synthetic routes, exploring its incorporation into diverse therapeutic modalities, and evaluating its safety profile in preclinical models. The unique structural features of this compound continue to generate interest across multiple therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.